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Compound of Interest

Compound Name: 6-Aminopicolinic acid

Cat. No.: B188573

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling 6-Aminopicolinic acid, including detailed operational and disposal
plans. By adhering to these procedural, step-by-step guidelines, you can mitigate risks and
ensure the integrity of your research.

Essential Safety Information at a Glance

Understanding the properties of 6-Aminopicolinic acid is the first step toward safe handling.
The following table summarizes key quantitative data for this compound.

Property Value

Molecular Formula CeHsN20:2

Molecular Weight 138.12 g/mol

Appearance White to off-white solid
Melting Point 310-319 °C

Solubility Soluble in hot water
Density Approximately 1.417 g/cm3
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Personal Protective Equipment (PPE): Your First
Line of Defense

Appropriate personal protective equipment is mandatory when handling 6-Aminopicolinic acid
to prevent exposure. The following table outlines the required PPE.

Body Part Protection Standard

Safety glasses with side-

shields or goggles. A face OSHA 29 CFR 1910.133 or
Eyes/Face ] ]
shield may be required for European Standard EN166
larger quantities.
) Chemical-resistant gloves
Skin

(e.g., nitrile) and a lab coat.

A NIOSH/MSHA or European
Standard EN 149 approved
Respiratory respirator is necessary if
ventilation is inadequate or
when handling large quantities

that may generate dust.

Operational Plan: From Receipt to Use

A clear and structured operational plan ensures that 6-Aminopicolinic acid is handled safely
and efficiently throughout its lifecycle in the laboratory.

Receiving and Inspection

e Procedure: Upon receipt, visually inspect the container for any signs of damage or leaks.

 Verification: Ensure the container is properly labeled with the chemical name, concentration,
and hazard symbols.

o Documentation: Record the date of receipt on the container.

Storage
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» Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1]
o Temperature: Keep refrigerated (below 4°C/39°F).[1]
e Incompatibilities: Store away from strong oxidizing agents, acids, and bases.

e Labeling: Ensure the storage location is clearly marked with the chemical name and any
relevant hazard warnings.

Handling and Use

o Ventilation: Always handle 6-Aminopicolinic acid in a well-ventilated area, preferably within
a chemical fume hood, to minimize inhalation of dust.[1]

o Dispensing: When weighing or transferring the solid, use techniques that minimize dust
generation.

e Hygiene: Wash hands thoroughly with soap and water after handling the chemical, even if
gloves were worn. Do not eat, drink, or smoke in areas where the chemical is handled or
stored.

Disposal Plan: Responsible Waste Management

Proper disposal of 6-Aminopicolinic acid and its containers is crucial to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation

e Solid Waste: Collect all solid 6-Aminopicolinic acid waste, including contaminated
absorbent materials from spills, in a designated and clearly labeled hazardous waste
container.

e Liquid Waste: If dissolved, collect the solution in a labeled hazardous aqueous waste
container. Do not pour down the drain.

e Incompatible Wastes: Never mix 6-Aminopicolinic acid waste with incompatible materials
such as strong oxidizing agents.
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Container Decontamination

o Triple Rinsing: Empty containers must be triple-rinsed with a suitable solvent (e.g., water)
before disposal.

e Rinsate Collection: The rinsate from the first rinse must be collected and disposed of as
hazardous waste.

Waste Disposal Procedure

o Labeling: Ensure all waste containers are accurately labeled with "Hazardous Waste," the
chemical name ("6-Aminopicolinic acid"), and the associated hazards.

» Storage of Waste: Store waste containers in a designated, secure area away from general
laboratory traffic.

» Professional Disposal: Arrange for the disposal of all 6-Aminopicolinic acid waste through
a licensed hazardous waste disposal company, following all local, state, and federal
regulations.

Emergency Procedures: Chemical Spill Workflow

In the event of a chemical spill, a swift and organized response is critical to ensure the safety of
all laboratory personnel. The following diagram outlines the step-by-step workflow for handling
a spill of 6-Aminopicolinic acid.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b188573?utm_src=pdf-body
https://www.benchchem.com/product/b188573?utm_src=pdf-body
https://www.benchchem.com/product/b188573?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188573?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Chemical Spill Occurs

Assess the Spill
(Minor or Major?)

Evacuate the Area
Alert Others

Notify Emergency Personnel
(EHS, Lab Supervisor)

Await Professional Response

Minor
Alert Personnel in
Immediate Area

Don Appropriate PPE

Contain the Spill
(Use absorbent material to dike)

Clean Up the Spill

(Sweep solid or absorb liquid)

Decontaminate the Area
(Wash with soap and water)

Dispose of Waste

(In labeled hazardous waste container)

Report the Incident

Click to download full resolution via product page

Workflow for handling a chemical spill of 6-Aminopicolinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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